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Compound of Interest

Compound Name: 12-Acetoxyganoderic acid D
Cat. No.: B15612620
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Ganoderic Acid H. The information presented herein is intended to
support research and development efforts in the fields of pharmacology and medicinal
chemistry. For clarity, this document will refer to the compound as Ganoderic Acid H, though it
IS sometimes referred to in commercial contexts as 12-Acetoxyganoderic acid D.

Chemical Structure and Properties

Ganoderic Acid H is a highly oxygenated lanostane-type triterpenoid isolated from the
medicinal mushroom Ganoderma lucidum. Its complex structure is characterized by a
pentacyclic triterpene skeleton with multiple functional groups, which contribute to its biological
activities.

Table 1: Chemical Identifiers and Properties of Ganoderic Acid H
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Property Value Reference(s)
6-(12-acetyloxy-3-hydroxy-
4,4,10,13,14-pentamethyl-
7,11,15-trioxo-

IUPAC Name 1,2,3,5,6,12,16,17- [1]
octahydrocyclopenta[a]phenan
thren-17-yl)-2-methyl-4-
oxoheptanoic acid
Ganoderic acid C, 12-

Synonyms ) ) [2]
Acetoxyganoderic acid D

CAS Number 98665-19-1 [2]

Molecular Formula C32H4409 [1]

Molecular Weight 572.7 g/mol [1]

Physical Description

White to beige crystalline

solid/powder.

[2]

Not specified in the available

Melting Point ]

literature.
B Soluble in Dimethyl sulfoxide

Solubility [3]
(DMSO).

Amax 255 nm [4]
CC(CC(=0)CC(C)C(=0)0O)C1
CC(=0)C2(C1(C(C(=0)C3=C2

SMILES [1]
C(=0)CcC4c3(Cccc(ca(c)0)o)
C)OC(=0)C)C)C
YCXUCEXEMJPDRZ-

InChl Key [1]

UHFFFAOYSA-N

Table 2: Spectroscopic Data for Ganoderic Acid H
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Spectroscopic Data Details

Reference(s)

Specific peak assignments are
not fully detailed in the

H NMR available literature but are
used for identification in
conjunction with other

ganoderic acids.

Identification is confirmed

through mass spectrometry,
Mass Spectrometry i o T

often in combination with liquid

chromatography (LC-MS).

Biological Activities and Signaling Pathways

Ganoderic Acid H has been shown to exhibit a range of biological activities, making it a

compound of interest for therapeutic development.

Table 3: Summary of Biological Activities of Ganoderic Acid H
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.. L. ICsolEffective
Activity Description . Reference(s)
Concentration

Suppresses growth,

colony formation, and )
Concentration-

Anti-cancer invasive behavior of [4]
dependent
MDA-MB-231 breast
cancer cells.
. Inhibits HIV-1
Antiviral 200 uM [4]
protease.

Inhibits angiotensin-
Enzyme Inhibition converting enzyme 26 uM [4]
(ACE).

Inhibits acetic acid- ]
o . o 1,3, and 5 mg/kg (in
Antinociceptive induced writhing in ] [4]
_ vivo)
mice.

Mechanism of Action: Modulation of AP-1 and NF-kB
Signaling

A key mechanism through which Ganoderic Acid H exerts its anti-cancer effects is by
modulating the activity of transcription factors AP-1 (Activator Protein-1) and NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells).[8] These signaling pathways are
crucial regulators of cellular processes such as proliferation, invasion, and apoptosis. In many
cancers, these pathways are constitutively active, promoting tumor growth and metastasis.
Ganoderic Acid H has been shown to inhibit these pathways, leading to the downregulation of
genes involved in cancer progression.[8]
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Ganoderic Acid H Signaling Pathway

Experimental Protocols

The following section outlines general methodologies for the isolation, purification, and analysis
of Ganoderic Acid H, based on established procedures for ganoderic acids.

Isolation and Purification of Ganoderic Acid H

Ganoderic Acid H is typically isolated from the fruiting bodies of Ganoderma lucidum. The
process involves solvent extraction followed by chromatographic purification.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15612620/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Protocol Outline:

Dried & Powdered
Ganoderma lucidum

Ethanol Extraction
(e.g., 95% EtOH, 80°C)

Filtration & Concentration
(Rotary Evaporation)

‘ Crude Triterpenoid Extract \

Y

Silica Gel Column Chromatography
(Chloroform/Acetone Gradient)

( Collect Fractions )

Reversed-Phase HPLC
(C18 column, Water/Methanol or
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Structural Elucidation
(NMR, MS)
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Isolation and Purification Workflow

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15612620/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Extraction: The dried and powdered fruiting bodies of G. lucidum are extracted with 95%
ethanol at elevated temperatures (e.g., 80°C) multiple times to ensure a high yield.[6]

o Concentration: The resulting ethanol extracts are combined and concentrated under reduced
pressure using a rotary evaporator to yield a crude extract.[6]

e Column Chromatography: The crude extract is subjected to silica gel column
chromatography, eluting with a gradient of chloroform and acetone.[6]

» Reversed-Phase HPLC: Fractions containing Ganoderic Acid H are further purified by
reversed-phase high-performance liquid chromatography (HPLC) on a C18 column using a
water/methanol or acetonitrile/acetic acid gradient.[5][6]

 Structural Elucidation: The purity and structure of the isolated compound are confirmed by
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[6]

Analytical Methodology: LC-MS
Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the

identification and quantification of Ganoderic Acid H in complex mixtures.

o Chromatographic Separation: A C18 column is typically used with a gradient solvent system,
such as acetonitrile and 0.1% aqueous acetic acid.[6]

e Mass Spectrometry Detection: Mass spectrometry, often with electrospray ionization (ESI) or
atmospheric pressure chemical ionization (APCI), is used for detection. In negative ion
mode, Ganoderic Acid H will typically show a deprotonated molecule [M-H]~.[7]

Biological Assay Protocol: Anti-lnvasion Assay (Boyden
Chamber Assay)

This protocol provides a general framework for assessing the anti-invasive properties of
Ganoderic Acid H on cancer cells.

¢ Cell Culture: Culture MDA-MB-231 breast cancer cells in an appropriate medium.
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o Chamber Preparation: Use a Boyden chamber with a porous membrane (e.g., 8 um pores)
coated with a basement membrane extract (e.g., Matrigel).

o Cell Seeding: Seed the cancer cells in the upper chamber in a serum-free medium
containing various concentrations of Ganoderic Acid H.

o Chemoattractant: Add a medium containing a chemoattractant (e.g., fetal bovine serum) to
the lower chamber.

 Incubation: Incubate the chamber for a sufficient time (e.g., 24-48 hours) to allow for cell

invasion.

e Analysis: Remove non-invading cells from the upper surface of the membrane. Fix and stain
the invading cells on the lower surface.

e Quantification: Count the number of invading cells under a microscope. A reduction in the
number of stained cells in the Ganoderic Acid H-treated groups compared to the control
indicates an anti-invasive effect.

Conclusion

Ganoderic Acid H is a promising bioactive triterpenoid from Ganoderma lucidum with
demonstrated anti-cancer, antiviral, and enzyme-inhibitory activities. Its mechanism of action,
particularly the modulation of the AP-1 and NF-kB signaling pathways, provides a strong
rationale for its further investigation as a potential therapeutic agent. The experimental
protocols outlined in this guide offer a foundation for researchers to isolate, identify, and
evaluate the biological effects of this compound. Further studies are warranted to fully elucidate
its therapeutic potential and to establish a more comprehensive profile of its physical and
chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide to Ganoderic Acid H (12-
Acetoxyganoderic acid D)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612620/docs#an-in-depth-technical-guide-to-
ganoderic-acid-h-12-acetoxyganoderic-acid-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ganoderic-acid-H
https://www.phytopurify.com/GanodericAcidH-p-5425.html
https://www.mdpi.com/2076-3921/12/11/1907
https://www.caymanchem.com/product/29703/ganoderic-acid-h
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2699&context=journal
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345583/
https://www.researchgate.net/figure/Mass-spectra-of-the-major-ganoderic-acids-7-20-in-G-lucidum_fig3_224959021
https://www.universalbiologicals.com/ganoderic-acid-h-cs-0017056
https://www.benchchem.com/product/b15612620/docs#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/product/b15612620/docs#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/product/b15612620/docs#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/product/b15612620/docs#an-in-depth-technical-guide-to-ganoderic-acid-h-12-acetoxyganoderic-acid-d
https://www.benchchem.com/product/b15612620?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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